Cas no 78751-61-8 (2-(propan-2-yl)pyrene)
2-(propan-2-yl)pyrene structure
Product Name:2-(propan-2-yl)pyrene
CAS No:78751-61-8
MF:C19H16
MW:244.330345153809
CID:1794617
PubChem ID:157246
Update Time:2025-04-21
2-(propan-2-yl)pyrene Chemical and Physical Properties
Names and Identifiers
-
- 2-(propan-2-yl)pyrene
- 2-Isopropylpyrene
- pyrene, 2-(1-methylethyl)-
- 78751-61-8
- InChI=1/C19H16/c1-12(2)17-10-15-8-6-13-4-3-5-14-7-9-16(11-17)19(15)18(13)14/h3-12H,1-2H
- DTXSID90229268
-
- Inchi: 1S/C19H16/c1-12(2)17-10-15-8-6-13-4-3-5-14-7-9-16(11-17)19(15)18(13)14/h3-12H,1-2H3
- InChI Key: MZHWYYWPJIVLRW-UHFFFAOYSA-N
- SMILES: C12C3C=CC4C=CC=C(C=CC=1C=C(C=3)C(C)C)C2=4
Computed Properties
- Exact Mass: 244.125200510g/mol
- Monoisotopic Mass: 244.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
2-(propan-2-yl)pyrene Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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